Cas no 89690-08-4 (Butanenitrile, 4-[butyl(phenylmethyl)amino]-)

• Product Name: Butanenitrile, 4-[butyl(phenylmethyl)amino]-
• CAS No: 89690-08-4
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 592187
• PubChem ID: 23205606
• Update Time: 2025-04-19

Butanenitrile, 4-[butyl(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanenitrile, 4-[butyl(phenylmethyl)amino]-
• 4-[benzyl(butyl)amino]butanenitrile
• 89690-08-4
• DTXSID50631262

• Inchi： 1S/C15H22N2/c1-2-3-12-17(13-8-7-11-16)14-15-9-5-4-6-10-15/h4-6,9-10H,2-3,7-8,12-14H2,1H3
• InChI Key： BCTVULTUFUKIGJ-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)(CCCC#N)CCCC

Computed Properties

• Exact Mass: 230.178298710g/mol
• Monoisotopic Mass: 230.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 27Ų